4-methyl[1]benzoxepino[3,4-b]quinolin-13(6H)-one

• Molecular Formula: C18H13NO2
• Molecular Weight: 275.3 g/mol
• IUPAC Name: 4-methyl-6H-[1]benzoxepino[3,4-b]quinolin-13-one
• InChI: InChI=1S/C18H13NO2/c1-11-5-4-7-13-17(20)14-9-12-6-2-3-8-15(12)19-16(14)10-21-18(11)13/h2-9H,10H2,1H3
• InChI Key: WINIVNVFRUPZTK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC2=C1OCC3=NC4=CC=CC=C4C=C3C2=O
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C3=CC4=CC=CC=C4N=C3CO2

Description

4-methyl[1]benzoxepino[3,4-b]quinolin-13(6H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic molecule that contains a benzoxepine ring fused with a quinoline ring. The synthesis of this compound has been extensively studied, and its unique structure has enabled it to be used in various scientific research applications.

Mechanism of Action

The mechanism of action of 4-methyl[1]benzoxepino[3,4-b]quinolin-13(6H)-one is not fully understood. However, several studies have suggested that it may act by inhibiting specific enzymes or receptors in the body. For example, one study showed that this compound exhibits potent inhibitory activity against the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methyl[1]benzoxepino[3,4-b]quinolin-13(6H)-one have been studied in various in vitro and in vivo models. One study showed that this compound exhibits potent antioxidant activity, which may help protect cells against oxidative damage. Another study showed that it exhibits anti-inflammatory activity, which may help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-methyl[1]benzoxepino[3,4-b]quinolin-13(6H)-one in lab experiments is its unique structure, which allows it to be used in various applications. However, one limitation of using this compound is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-methyl[1]benzoxepino[3,4-b]quinolin-13(6H)-one. One potential direction is the development of new drugs based on this compound. Another direction is the study of its potential applications in the treatment of various diseases, such as Alzheimer's disease and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 4-methyl[1]benzoxepino[3,4-b]quinolin-13(6H)-one has been achieved through several methods. One of the most common methods involves the reaction of 2-aminobenzophenone with 2-(2-bromoethyl)-1-methyl-1H-imidazole in the presence of a palladium catalyst. This reaction results in the formation of the benzoxepine ring. The quinoline ring is then formed through the reaction of the benzoxepine intermediate with 2-bromobenzaldehyde in the presence of a base.

Scientific Research Applications

4-methyl[1]benzoxepino[3,4-b]quinolin-13(6H)-one has been studied extensively for its potential applications in various scientific research fields. One of the most promising applications of this compound is in the development of new drugs. The unique structure of this compound makes it an attractive candidate for drug design, and several studies have shown that it exhibits potent biological activity against various diseases.